2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C29H26N2O7/c1-3-36-21-8-4-18(5-9-21)28(33)23-16-31(17-27(32)30-19-6-10-20(35-2)11-7-19)24-15-26-25(37-12-13-38-26)14-22(24)29(23)34/h4-11,14-16H,3,12-13,17H2,1-2H3,(H,30,32)
• InChI Key: DDUFZKMMHNXKQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=CC4=C(C=C3C2=O)OCCO4)CC(=O)NC5=CC=C(C=C5)OC
• Molecular Formula: C29H26N2O7
• Molecular Weight: 514.5 g/mol
• CAS No.: 866345-24-6

Description

The compound “2-[8-(4-ethoxybenzoyl)-9-oxo-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-6-yl]-N-(4-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C29H26N2O7. It is a derivative of quinolone, a class of compounds that have been found to have interesting pharmaceutical and biological activities.

Synthesis Analysis

The synthesis of quinolone derivatives has been a subject of interest in drug research and development. The easiest method for the synthesis of 4-hydroxy-2(1H)-quinolones, a related class of compounds, was previously considered to be the reaction of anilines using malonic acid equivalents.

Scientific Research Applications

Structural Studies and Properties

Research on quinoline derivatives with amide bonds has investigated their structural aspects, including the formation of co-crystals and salts with different molecular geometries. For example, quinoline derivatives forming 1:1 co-crystals with aromatic diols have been studied, revealing interesting structural variations depending on the co-crystal formers used (Karmakar, Kalita, & Baruah, 2009; Kalita & Baruah, 2010). These studies provide insights into how molecular interactions and crystal packing can influence the properties of the compounds.

Photophysical and Physicochemical Investigation

Compounds related to the query have been investigated for their photophysical and physicochemical properties. For example, studies on oxoisoaporphines and related compounds have explored their spectroscopic characteristics and potential as precursors in synthetic pathways (Sobarzo-Sánchez et al., 2003; Sobarzo-Sánchez et al., 2006). These studies contribute to a better understanding of the electronic and structural features that govern the behavior of these compounds.

Antimicrobial and Antiprotozoal Applications

The antimicrobial and antiprotozoal activities of quinoline-based compounds have been explored, demonstrating their potential in therapeutic applications (Patel et al., 2017). This research underscores the relevance of quinoline derivatives in developing new treatments for infectious diseases.

Future Directions

The future directions for this compound could involve further exploration of its potential pharmaceutical and biological activities, given the interesting activities observed in related quinolone derivatives. Further studies could also focus on the synthesis of its heteroannelated derivatives.